Cas no 59952-97-5 (Carlinoside)
Carlinoside structure
Product Name:Carlinoside
CAS No:59952-97-5
MF:C26H28O15
MW:580.491529464722
CID:368772
Update Time:2025-04-19
Carlinoside Chemical and Physical Properties
Names and Identifiers
-
- Carlinoside
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
- luteolin 6-C-glucoside-8-C-arabinoside
- Lucenin 5
- Luteolin 6-C-beta-D-glucopyranoside-8-C-alpha-L-arabinopyranoside
- 8-Arabinosyl-6-glucosylluteolin
- 8-Arabinopyranosyl-6-glucopyranosylluteolin
- 8-b-L-Arabinopyranosyl-6-b-D-glucopyranosyl-3',4',5,7-tetrahydroxyflavone
- 8-b-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-6-b-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-(3,4,5-trihy
-
- Inchi: 1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)15-19(34)14-10(30)4-12(7-1-2-8(28)9(29)3-7)40-24(14)16(20(15)35)25-22(37)17(32)11(31)6-39-25/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
- InChI Key: XBGYTZHKGMCEGE-VYUBKLCTSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=C(C=1O)[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)=O)O)O)O)O
Computed Properties
- Exact Mass: 596.13800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 41
- Rotatable Bond Count: 4
- Complexity: 979
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 162
- XLogP3: -2.5
- Topological Polar Surface Area: 267
Experimental Properties
- Color/Form: Powder
- Density: 1.825±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.38 g/l) (25 º C),
- PSA: 280.43000
- LogP: -2.38490
Carlinoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN90720-5mg |
Carlinoside |
59952-97-5 | >=98% | 5mg |
$318 | 2021-07-22 | |
| ChemFaces | CFN90720-5mg |
Carlinoside |
59952-97-5 | >=98% | 5mg |
$318 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0237-5 mg |
Carlinoside |
59952-97-5 | 5mg |
¥3339.00 | 2022-04-26 | ||
| TRC | C215050-1mg |
Carlinoside |
59952-97-5 | 1mg |
$ 560.00 | 2022-06-01 | ||
| TRC | C215050-2.5mg |
Carlinoside |
59952-97-5 | 2.5mg |
$ 905.00 | 2022-06-01 | ||
| TRC | C215050-5mg |
Carlinoside |
59952-97-5 | 5mg |
$ 1855.00 | 2022-06-01 | ||
| TargetMol Chemicals | TMA0237-1mg |
Carlinoside |
59952-97-5 | 98% | 1mg |
¥ 2040 | 2023-09-15 | |
| TargetMol Chemicals | TMA0237-5mg |
Carlinoside |
59952-97-5 | 98% | 5mg |
¥ 10000 | 2023-09-15 | |
| TargetMol Chemicals | TMA0237-1 mg |
Carlinoside |
59952-97-5 | 98% | 1mg |
¥ 2,040 | 2023-07-11 | |
| TargetMol Chemicals | TMA0237-5 mg |
Carlinoside |
59952-97-5 | 98% | 5mg |
¥ 10,000 | 2023-07-11 |
Carlinoside Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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